1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(4-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 3-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C21H16N6O6/c1-30-13-5-3-12(4-6-13)27-20(28)17-18(21(27)29)26(25-23-17)9-16-22-19(24-33-16)11-2-7-14-15(8-11)32-10-31-14/h2-8,17-18H,9-10H2,1H3
• InChI Key: BVSFBAGGHJTHRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC4=NC(=NO4)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C21H16N6O6
• Molecular Weight: 448.4 g/mol
• CAS No.: 1207014-14-9

Description

1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(4-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C21H16N6O6 and its molecular weight is 448.395. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Inhibitors Against Caspase-3

Research involving isatin 1,2,3-triazoles, compounds sharing a structural resemblance through the integration of triazole and dioxol elements, demonstrates their potential as potent inhibitors against caspase-3. These compounds, specifically those with IC50 values of 17 and 9 nM, exhibit a competitive inhibitory mechanism, suggesting a role in therapeutic interventions against diseases where caspase-3 is implicated (Jiang & Hansen, 2011).

Antimicrobial Activities

New 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. The synthesis involved ester ethoxycarbonylhydrazones reacting with primary amines, leading to compounds that demonstrated good to moderate activities against various test microorganisms (Bektaş et al., 2007).

Anti-protozoal Activity

A series of novel oxadiazolyl pyrrolo triazole diones was designed and synthesized, focusing on their in vitro anti-protozoal and cytotoxic activities. These compounds, incorporating elements of 1,2,4-oxadiazole and 1,2,3-triazole, highlight the versatility of heterocyclic compounds in developing new therapeutic agents (Dürüst et al., 2012).

Drug-likeness and Microbial Investigation

Compounds containing elements similar to the query chemical structure have been synthesized and evaluated for their drug-likeness properties, in vitro antibacterial, antifungal, and antimycobacterial activities. This research underscores the potential of such compounds in drug development, offering insights into their pharmacological profiles (Pandya et al., 2019).

Mechanism of Action

Target of Action

The compound, also known as 1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-5-(4-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione, primarily targets microtubules and their component protein, tubulin . Tubulin is a critical component of the cell’s cytoskeleton and plays a vital role in cell division .

Mode of Action

This compound interacts with its targets by modulating microtubule assembly. It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction causes mitotic blockade and induces cell apoptosis .

Biochemical Pathways

The compound affects the cell cycle progression pathway . By interacting with tubulin, it disrupts the formation of the mitotic spindle, which is crucial for cell division . This disruption leads to cell cycle arrest at the S phase and ultimately induces apoptosis in cancer cells .

Result of Action

The compound’s action results in cell cycle arrest at the S phase and the induction of apoptosis in cancer cells . Its anticancer activity has been evaluated against various cancer cell lines, including prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .